3-ethoxy-4-[2-oxo-2-(4-phenyl-1-piperazinyl)ethoxy]benzaldehyde

• IUPAC Name: 3-ethoxy-4-[2-oxo-2-(4-phenylpiperazin-1-yl)ethoxy]benzaldehyde
• InChI: InChI=1S/C21H24N2O4/c1-2-26-20-14-17(15-24)8-9-19(20)27-16-21(25)23-12-10-22(11-13-23)18-6-4-3-5-7-18/h3-9,14-15H,2,10-13,16H2,1H3
• InChI Key: ZBKULESCYSUZGJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=CC(=C1)C=O)OCC(=O)N2CCN(CC2)C3=CC=CC=C3
• Molecular Formula: C21H24N2O4
• Molecular Weight: 368.4 g/mol

Description

3-ethoxy-4-[2-oxo-2-(4-phenyl-1-piperazinyl)ethoxy]benzaldehyde is a compound that has been extensively studied in the scientific community due to its potential applications in various fields. This compound is often referred to as EOPB and has been found to have several important properties that make it a valuable tool for scientific research.

Mechanism of Action

The mechanism of action of EOPB involves the inhibition of certain enzymes that are involved in the progression of cancer and other diseases. Specifically, EOPB has been found to inhibit the activity of histone deacetylases (HDACs), which are enzymes that play a role in the regulation of gene expression. By inhibiting the activity of HDACs, EOPB can prevent the growth and proliferation of cancer cells and other diseased cells.
Biochemical and Physiological Effects:
The biochemical and physiological effects of EOPB are still being studied, but initial research has shown that this compound has potential applications in the treatment of various diseases. EOPB has been found to have anti-cancer properties, and has also been shown to have potential applications in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of using EOPB in laboratory experiments is that it is a relatively simple compound to synthesize, and can be produced in large quantities. Additionally, EOPB has been found to have potent inhibitory effects on certain enzymes, making it a valuable tool for studying the mechanisms of disease progression. However, one limitation of using EOPB in laboratory experiments is that its potential side effects and toxicity are not yet fully understood, and further research is needed in this area.

Future Directions

There are several future directions for research involving EOPB. One potential area of research is the development of new drugs that are based on the structure of EOPB. Additionally, further studies are needed to fully understand the biochemical and physiological effects of this compound, as well as its potential side effects and toxicity. Finally, research is needed to determine the optimal dosage and administration methods for EOPB in various applications.

Scientific Research Applications

EOPB has been used in various scientific research studies due to its potential applications in drug discovery and development. This compound has been found to have inhibitory effects on certain enzymes that are involved in the progression of cancer and other diseases. Additionally, EOPB has been found to have potential applications in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.